Cas no 1704615-38-2 (2-{5H,6H,7H-pyrrolo3,4-dpyrimidine-6-carbonyl}pyridine)

• Product Name: 2-{5H,6H,7H-pyrrolo3,4-dpyrimidine-6-carbonyl}pyridine
• CAS No: 1704615-38-2
• MF: C₁₂H₁₀N₄O
• MW: 226.234001636505
• CID: 5851871
• PubChem ID: 90585321
• Update Time: 2025-06-03

2-{5H,6H,7H-pyrrolo3,4-dpyrimidine-6-carbonyl}pyridine Chemical and Physical Properties

Names and Identifiers

• 2-{5H,6H,7H-pyrrolo3,4-dpyrimidine-6-carbonyl}pyridine
• F6435-1802
• 1704615-38-2
• 2-{5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carbonyl}pyridine
• 5,7-dihydropyrrolo[3,4-d]pyrimidin-6-yl(pyridin-2-yl)methanone
• pyridin-2-yl(5H-pyrrolo[3,4-d]pyrimidin-6(7H)-yl)methanone
• AKOS024877817

• Inchi： 1S/C12H10N4O/c17-12(10-3-1-2-4-14-10)16-6-9-5-13-8-15-11(9)7-16/h1-5,8H,6-7H2
• InChI Key： GWXFHSYPDUURAJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CN=1)N1CC2C(=CN=CN=2)C1

Computed Properties

• Exact Mass: 226.08546096g/mol
• Monoisotopic Mass: 226.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 59Ų

Additional information on 2-{5H,6H,7H-pyrrolo3,4-dpyrimidine-6-carbonyl}pyridine

Comprehensive Overview of 2-{5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carbonyl}pyridine (CAS No. 1704615-38-2)

The compound 2-{5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carbonyl}pyridine (CAS No. 1704615-38-2) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrrolopyrimidine core coupled with a pyridine carbonyl moiety, makes it a valuable scaffold for drug discovery and medicinal chemistry applications. Researchers are particularly interested in its potential as a kinase inhibitor or modulator of enzymatic activity, aligning with current trends in targeted therapy development.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. 2-{5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carbonyl}pyridine fits into this paradigm due to its ability to interact selectively with biological targets. Its pyrrolopyrimidine backbone is structurally analogous to purine bases, enabling potential interactions with DNA, RNA, or ATP-binding sites in proteins—a property highly sought after in oncology and immunology research.

The synthesis and characterization of CAS No. 1704615-38-2 involve sophisticated organic chemistry techniques, including multi-step condensation reactions and spectroscopic validation (NMR, LC-MS). Its pyridine carbonyl group enhances solubility and bioavailability, addressing a common challenge in drug development. These attributes make it a compelling candidate for fragment-based drug design (FBDD), a hot topic in AI-driven molecular discovery.

From an industrial perspective, 2-{5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carbonyl}pyridine is often discussed in the context of high-throughput screening (HTS) libraries. Its structural complexity allows for diverse derivatization, catering to the growing need for diversity-oriented synthesis (DOS) in lead optimization. Notably, its pyrrolo[3,4-d]pyrimidine segment shares homology with FDA-approved kinase inhibitors, sparking interest in repurposing strategies for rare diseases.

Environmental and regulatory considerations are also critical when evaluating CAS No. 1704615-38-2. The compound’s stability under physiological conditions and low ecotoxicity profile align with green chemistry principles, a major focus in sustainable pharmaceutical manufacturing. Computational models, such as QSAR (Quantitative Structure-Activity Relationship), predict favorable ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) properties, further boosting its appeal.

In summary, 2-{5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carbonyl}pyridine represents a nexus of innovation in drug discovery, combining structural elegance with functional versatility. As the scientific community continues to explore its applications—from kinase inhibition to allosteric modulation—this compound is poised to play a pivotal role in next-generation therapeutics.